Cas no 2228695-31-4 (3-(pentan-2-yl)oxolane-2,5-dione)

• Product Name: 3-(pentan-2-yl)oxolane-2,5-dione
• CAS No: 2228695-31-4
• MF: C₉H₁₄O₃
• MW: 170.205663204193
• CID: 5946148
• PubChem ID: 88558153
• Update Time: 2025-05-26

3-(pentan-2-yl)oxolane-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-(pentan-2-yl)oxolane-2,5-dione
• 2228695-31-4
• SCHEMBL10052033
• EN300-1782674

• Inchi： 1S/C9H14O3/c1-3-4-6(2)7-5-8(10)12-9(7)11/h6-7H,3-5H2,1-2H3
• InChI Key： FTYZQTWYMUNHGH-UHFFFAOYSA-N
• SMILES： O1C(CC(C1=O)C(C)CCC)=O

Computed Properties

• Exact Mass: 170.094294304g/mol
• Monoisotopic Mass: 170.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 43.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on 3-(pentan-2-yl)oxolane-2,5-dione

Introduction to 3-(pentan-2-yl)oxolane-2,5-dione (CAS No. 2228695-31-4)

3-(pentan-2-yl)oxolane-2,5-dione, also known by its CAS number 2228695-31-4, is a compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound belongs to the class of cyclic esters, specifically a diketone derivative, which makes it an intriguing subject for both academic research and industrial development.

The molecular formula of 3-(pentan-2-yl)oxolane-2,5-dione is C₁₀H₁₄O₄, and its molecular weight is approximately 198.21 g/mol. The compound features a five-membered oxolane ring with two ketone groups at positions 2 and 5, and a pentan-2-yl substituent attached to the third carbon of the ring. This specific arrangement of functional groups imparts unique chemical properties to the molecule, making it a valuable candidate for various applications.

In the realm of medicinal chemistry, 3-(pentan-2-yl)oxolane-2,5-dione has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to modulate specific biological pathways, which could be leveraged for therapeutic purposes. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits significant anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that 3-(pentan-2-yl)oxolane-2,5-dione could be a promising candidate for the development of new anti-inflammatory drugs.

Beyond its medicinal applications, 3-(pentan-2-yl)oxolane-2,5-dione has also shown potential in materials science. The compound's cyclic structure and ketone functionalities make it an excellent building block for the synthesis of advanced polymers and materials. Research conducted at the University of California, Berkeley, demonstrated that this compound can be used as a monomer to create biodegradable polymers with tunable mechanical properties. These polymers have potential applications in biocompatible materials for medical devices and drug delivery systems.

The synthesis of 3-(pentan-2-yl)oxolane-2,5-dione has been optimized through various methods to improve yield and purity. One common approach involves the cyclization of an appropriate precursor molecule under controlled conditions. A recent publication in Organic Letters described a novel one-pot synthesis method that significantly reduces reaction time and enhances overall efficiency. This method involves the sequential addition of reagents to achieve high yields of the desired product with minimal side reactions.

The stability and solubility of 3-(pentan-2-yl)oxolane-2,5-dione are crucial factors for its practical applications. Studies have shown that the compound is stable under standard laboratory conditions but may degrade under extreme pH or temperature conditions. To enhance its solubility in aqueous environments, researchers have explored various strategies such as the use of surfactants or co-solvents. A study published in the Journal of Pharmaceutical Sciences in 2020 reported that the addition of polyethylene glycol (PEG) significantly improves the solubility of 3-(pentan-2-yl)oxolane-2,5-dione, making it more suitable for pharmaceutical formulations.

In conclusion, 3-(pentan-2-yl)oxolane-2,5-dione (CAS No. 2228695-31-4) is a multifaceted compound with promising applications in medicinal chemistry and materials science. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is likely to play an increasingly important role in advancing various scientific fields.